1-(Diphenylmethyl)-4-[5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl]piperazine

• Molecular Formula: C31H31N5
• Molecular Weight: 473.6 g/mol
• IUPAC Name: 7-(4-benzhydrylpiperazin-1-yl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C31H31N5/c1-23-13-15-25(16-14-23)28-22-32-36-29(21-24(2)33-31(28)36)34-17-19-35(20-18-34)30(26-9-5-3-6-10-26)27-11-7-4-8-12-27/h3-16,21-22,30H,17-20H2,1-2H3
• InChI Key: IOEMPWFBGFERDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3N=C(C=C(N3N=C2)N4CCN(CC4)C(C5=CC=CC=C5)C6=CC=CC=C6)C

Description

1-(Diphenylmethyl)-4-[5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl]piperazine (CAS 890611-11-7) is a chemical compound with the molecular formula C31H31N5 and a molecular weight of 473.6113 g/mol . This molecule features a pyrazolo[1,5-a]pyrimidine core scaffold, a privileged structure in medicinal chemistry known for its significant role in the development of kinase inhibitors . Notably, the pyrazolo[1,5-a]pyrimidine nucleus is a key structural component in multiple FDA-approved therapeutics, including first-generation Tropomyosin Receptor Kinase (TRK) inhibitors like Larotrectinib, underscoring its importance in anticancer research . TRK proteins (TrkA, TrkB, and TrkC) are receptor tyrosine kinases encoded by the NTRK genes, and their fusion with other genes is a well-characterized oncogenic driver in a wide variety of solid tumors . Compounds based on this scaffold are therefore of high interest for investigating signaling pathways and developing novel targeted cancer treatments. Researchers can utilize this specific compound as a valuable building block or reference standard in structure-activity relationship (SAR) studies to design and synthesize new chemotherapeutic agents with potential enhanced efficacy and ability to overcome drug resistance . This product is For Research Use Only and is not intended for diagnostic or therapeutic purposes in humans or animals.

Biological Activity

1-(Diphenylmethyl)-4-[5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl]piperazine is a complex organic compound that belongs to the class of pyrazolo[1,5-a]pyrimidines. This compound has garnered attention for its potential biological activities, particularly in the fields of oncology and neurology. This article reviews the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Antitumor Activity

Research indicates that pyrazole derivatives exhibit significant antitumor properties. In particular, studies have shown that compounds similar to 1-(Diphenylmethyl)-4-[5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl]piperazine have demonstrated inhibitory activity against various cancer cell lines. For instance, a study assessed the cytotoxic effects of several pyrazole derivatives on breast cancer cell lines MCF-7 and MDA-MB-231, revealing that certain derivatives showed enhanced activity when combined with conventional chemotherapeutics like doxorubicin .

The mechanism by which this compound exerts its biological effects is believed to involve the inhibition of specific kinases associated with cancer progression. Pyrazole derivatives have been reported to inhibit BRAF(V600E), EGFR, and Aurora-A kinase activities, which are crucial in tumor cell proliferation and survival .

Structure-Activity Relationship (SAR)

Understanding the SAR of pyrazole derivatives helps in designing more effective compounds. Key findings include:

• Substituent Effects : The presence of methyl and phenyl groups significantly enhances biological activity. The introduction of halogen substituents (e.g., bromine or chlorine) has been shown to increase cytotoxicity in certain derivatives .
• Linker Variations : The piperazine moiety plays a critical role in modulating the pharmacokinetic properties of these compounds, influencing their bioavailability and receptor binding affinity.

Study 1: Anticancer Efficacy

A recent study evaluated the anticancer efficacy of a series of pyrazole derivatives in vitro against various cancer lines. Results indicated that compounds similar to 1-(Diphenylmethyl)-4-[5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl]piperazine exhibited IC50 values in the low micromolar range against resistant breast cancer cells, suggesting a potential for clinical application in resistant cancer types .

Study 2: Neuroprotective Effects

In another investigation, derivatives were tested for neuroprotective activity against oxidative stress-induced neuronal cell death. The results showed that certain pyrazole derivatives could significantly reduce cell death rates compared to control groups, indicating their potential use in treating neurodegenerative diseases .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyrazolo[1,5-a]pyrimidine Core

5-Isopropyl-2-methyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine ()

• Key Differences :
  • Position 5: Isopropyl (vs. methyl in the target compound).
  • Position 3: Phenyl (vs. 4-methylphenyl).
  • Position 2: Methyl (absent in the target compound).
• The phenyl group at position 3 lacks the methyl substitution, which may decrease electron-donating effects compared to the target compound’s 4-methylphenyl group .

(4-Benzhydryl-piperazin-1-yl)-(5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidin-3-yl)-methanone ()

• Key Differences :
  • Position 5: Thiophen-2-yl (vs. methyl).
  • Position 7: Trifluoromethyl (vs. piperazine-linked diphenylmethyl).
• Implications :
  • Thiophene introduces aromatic heterocyclic interactions, while trifluoromethyl enhances metabolic stability and lipophilicity.
  • The ketone linker between piperazine and pyrazolo[1,5-a]pyrimidine may alter conformational flexibility compared to the target compound’s direct linkage .

Functional Group Modifications on Piperazine

Morpholine and Indole Derivatives ()

• Example : Methyl 1-((5-(1H-indol-4-yl)-7-(morpholin-4-yl)pyrazolo[1,5-a]pyrimidin-2-yl)methyl)piperidin-4-carboxylate (Compound 35).
• Key Differences :
  • Position 7: Morpholine (vs. diphenylmethyl-piperazine).
  • Position 5: Indole (vs. methyl).
• Implications: Morpholine improves aqueous solubility, while indole may enhance binding to serotonin receptors.

Pyrazolo[1,5-a]pyrimidin-7(4H)-ones ()

• Example : 5-Phenyl-2-(p-tolyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one (MK9).
• Key Differences :
  • Position 7: Ketone (vs. piperazine).
  • Position 2: p-Tolyl (absent in the target compound).
• Implications: The ketone at position 7 enables hydrogen bonding, increasing solubility but reducing CNS penetration.

Pharmacological Activity Comparisons

GABA_A Receptor Inhibitors ()

• Example : N-{2-fluor-5-[3-nitro-pyrazolo[1,5-a]pyrimidin-7-yl]-phenyl}-N-methylacetamide.
• Key Differences: Nitro/cyano groups at position 3 (vs. 4-methylphenyl). Fluorophenyl acetamide side chain (vs. diphenylmethyl-piperazine).
• Implications: Electron-withdrawing groups (nitro/cyano) enhance receptor affinity but may increase toxicity. The acetamide side chain in these derivatives targets specific GABAA subunits, unlike the target compound’s piperazine moiety .

Q & A

Q. Advanced Research Focus

• Substituent effects : Electron-withdrawing groups (e.g., nitro, chloro) at position 3 of the pyrazolo-pyrimidine ring enhance binding to enzymatic targets (e.g., aminopeptidase N), while methyl groups at position 5 improve metabolic stability .
• Spectroscopic validation :
  • 1H/13C NMR : Confirms regioselectivity of substitutions (e.g., methylphenyl at position 3 vs. diphenylmethyl on piperazine) .
  • Mass spectrometry : Validates molecular ion peaks (e.g., [M+H]+ for C₃₄H₃₂N₆) and fragmentation patterns .

What computational modeling approaches predict the binding affinity of this compound to neurological or anticancer targets?

Q. Advanced Research Focus

• Docking studies : Molecular dynamics simulations can model interactions with dopamine D3 receptors (analogous to 4-(2,4-dichlorophenyl)piperazine derivatives) or VEGFR2 kinases .
• QSAR models : Substituent contributions (e.g., diphenylmethyl as a bulky group) correlate with antiplatelet or antiparasitic activity. Red/yellow regions in contour maps indicate negative/positive contributions of electron-donating/withdrawing groups .

How can contradictions in biological activity data (e.g., low toxicity vs. reduced efficacy) be resolved for modified piperazine derivatives?

Q. Advanced Research Focus

• Structural trade-offs : Beta-cyclodextran inclusion complexes reduce toxicity but may mask active sites, decreasing activity .
• Dose-response studies : Titrating substituents (e.g., replacing 4-methylphenyl with 4-ethoxyphenyl) balances lipophilicity and target engagement .
• In vivo vs. in vitro assays : Discrepancies arise from metabolic pathways (e.g., N-dealkylation of piperazine generating hydrophilic metabolites) .

What methodologies assess the compound’s metabolic stability and potential for nitrosamine formation?

Q. Basic Research Focus

• Metabolic profiling : Liver microsome assays identify primary metabolites (e.g., methylpiperazine via N-dealkylation) .
• Nitrosamine risk : Acidic stomach conditions promote nitrosation of secondary amines. LC-MS/MS detects trace nitrosamine levels, requiring structural mitigation (e.g., steric hindrance via diphenylmethyl groups) .

How do solvent polarity and crystallization conditions impact the compound’s polymorphic forms?

Q. Basic Research Focus

• Solvent selection : High-polarity solvents (e.g., methanol) favor crystalline forms with melting points ~118–120°C, while dichloromethane yields amorphous phases .
• Polymorph characterization : X-ray diffraction and DSC thermograms distinguish between forms, critical for reproducibility in biological assays .

What are the structural prerequisites for dual activity (e.g., antiparasitic and anticancer) in piperazine-pyrazolo-pyrimidine hybrids?

Q. Advanced Research Focus

• Dual-target design : The diphenylmethyl group enhances blood-brain barrier penetration (anthelminthic activity), while the pyrazolo-pyrimidine core inhibits carbonic anhydrase IX (anticancer) .
• Selectivity optimization : Introducing sulfonyl or carboxamide groups reduces off-target effects, as seen in 1-(benzodioxol-5-ylmethyl)piperazine derivatives .

How do steric and electronic effects of the diphenylmethyl group influence pharmacokinetic properties?

Q. Advanced Research Focus

• Steric effects : Bulky diphenylmethyl groups reduce CYP450-mediated metabolism, extending half-life .
• Electronic effects : Electron-rich aryl groups improve solubility via π-π stacking with serum albumin, as shown in analogous β-amino amide scaffolds .